N-[2-(2-Chlorophenyl)-2-methoxyethyl]pyrido[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]pyrido[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H15ClN4O/c1-22-14(11-5-2-3-7-13(11)17)9-19-16-12-6-4-8-18-15(12)20-10-21-16/h2-8,10,14H,9H2,1H3,(H,18,19,20,21)
• InChI Key: XQVJQMDGIQBYAK-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC1=NC=NC2=C1C=CC=N2)C3=CC=CC=C3Cl
• Molecular Formula: C16H15ClN4O
• Molecular Weight: 314.77 g/mol

Description

“N-[2-(2-Chlorophenyl)-2-methoxyethyl]pyrido[2,3-d]pyrimidin-4-amine” is a compound that belongs to the class of pyrido[2,3-d]pyrimidines. Pyrido[2,3-d]pyrimidines are an emerging scaffold in medicinal chemistry with a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities. They are of great interest due to their biological potential.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines involves various chemical reactions. One such reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of a compound.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidines depends on where the nitrogen atom is located in pyridine. There can be four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

Pyrido[2,3-d]pyrimidines are used on several therapeutic targets. The chemical reactions involved in their synthesis have been studied extensively, and all the synthetic protocols to prepare these derivatives have been considered.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrido[2,3-d]pyrimidines are influenced by their degree of lipophilicity, i.e., the affinity of this drug for a lipid environment, which allows it to diffuse easily into the cells.

Mechanism of Action

The mechanism of action of pyrido[2,3-d]pyrimidines involves various cancer targets, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors. Their signaling pathways and structure–activity relationship as inhibitors of the above-mentioned targets have been studied.

Future Directions

The future directions in the study of pyrido[2,3-d]pyrimidines involve their potential therapeutic applications. They have shown a therapeutic interest and have already been approved for use as therapeutics. Scientists are working on designing new selective, effective, and safe anticancer agents using these compounds.